2-[(1,3-benzoxazol-2-ylthio)methyl]-8,9-dimethyl-7-(4-pyridinylmethyl)-7H-pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine

• IUPAC Name: 2-[[11,12-dimethyl-10-(pyridin-4-ylmethyl)-3,5,6,8,10-pentazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaen-4-yl]methylsulfanyl]-1,3-benzoxazole
• InChI: InChI=1S/C23H19N7OS/c1-14-15(2)29(11-16-7-9-24-10-8-16)21-20(14)22-27-19(28-30(22)13-25-21)12-32-23-26-17-5-3-4-6-18(17)31-23/h3-10,13H,11-12H2,1-2H3
• InChI Key: JSMQCQSUFKUTJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C2=C1C3=NC(=NN3C=N2)CSC4=NC5=CC=CC=C5O4)CC6=CC=NC=C6)C
• Molecular Formula: C23H19N7OS
• Molecular Weight: 441.5 g/mol

Description

This compound belongs to a class of chemicals that feature multiple heterocyclic rings, including pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine, known for their diverse biological activities. Such compounds are of interest due to their potential as cardiovascular agents, among other applications.

Synthesis Analysis

The synthesis of related 1,2,4-triazolo[1,5-a]pyrimidines often involves the ring closure of requisite 3-amino-1,2,4-triazole intermediates. For example, Novinson et al. (1982) demonstrated the preparation of 2-(alkylthio)-5,7-disubstituted-1,2,4-triazolo[1,5-a]pyrimidines as inhibitors of cAMP phosphodiesterase, highlighting a method that could potentially be adapted for synthesizing the compound (Novinson et al., 1982).

Molecular Structure Analysis

Structural analysis of related compounds often involves X-ray crystallography and spectroscopic methods. For instance, the crystal structure and spectroscopic characterization of a novel derivative of pyrimidine were detailed by Lahmidi et al. (2019), providing insight into how the molecular structure of related compounds could be analyzed (Lahmidi et al., 2019).

Scientific Research Applications

Synthetic Methods and Characterization

• A novel method enabled the synthesis of biologically significant 1,2,4-triazolo[1,5-a]pyridines through phenyliodine bis(trifluoroacetate)-mediated intramolecular annulation, demonstrating a metal-free approach for constructing complex heterocycles with high yields and short reaction times (Zheng et al., 2014).
• Research on the synthesis of novel heterocyclic compounds incorporating a thiazolo[3,2-a]benzimidazole moiety highlighted the versatility of these structures in creating compounds with potential biological activities (Abdel‐Aziz et al., 2008).

Biological Activity

• Several new heterocycles with a thiophene moiety were synthesized and showed significant antimicrobial activity, indicating the potential for these compounds in developing new antimicrobial agents (Mabkhot et al., 2016).
• Innovative thieno and furopyrimidine derivatives exhibited antimicrobial properties, suggesting their utility in addressing resistant microbial strains (Hossain & Bhuiyan, 2009).

Structural Analysis and Applications

• Ab initio calculations revealed insights into the regioselectivity of cyclocondensation reactions, underlining the importance of computational methods in understanding and predicting the outcomes of synthetic pathways (Salem et al., 2015).